C.I. Leuco Sulfur Brown 14

• CAS No.: 12262-28-1
• Molecular Formula: Xe
• Synonyms: C.I. Leuco Sulfur Brown 14

Description

Overview of Sulfur Dyes and Their Industrial Research Context

Sulfur dyes are a class of synthetic organic colorants characterized by the presence of sulfur linkages within their complex molecular structures. atamanchemicals.comscribd.com In terms of production volume, they are the most significant dyes used for cotton and other cellulosic fibers, prized for their cost-effectiveness, ease of application, and generally good wash-fastness. atamanchemicals.comwikipedia.orgresearchgate.net The color palette of sulfur dyes is typically limited to dark, subdued shades such as blacks, browns, and dark blues; bright reds and oranges are notably absent from this class. wikipedia.orgbritannica.com

Industrially, sulfur dyes are manufactured through a process known as thionation or sulfurization, which involves heating aromatic amines, phenols, or nitro compounds with sulfur or sodium polysulfide. textilestudycenter.comp2infohouse.orgemperordye.com The resulting products are complex, high-molecular-weight mixtures whose precise chemical structures are often not fully defined. wikipedia.orgnih.gov Due to their molecular complexity and polymeric nature, they are generally amorphous materials. scribd.comscribd.com

Research in the field has concentrated on improving manufacturing efficiency, enhancing fastness properties, and addressing environmental concerns associated with their application. textileengineers.orgresearchgate.net A significant area of development has been the reduction of harmful sulfide (B99878) levels in the dye and the effluent produced during the dyeing process. researchgate.nettlr-journal.com Beyond textiles, sulfur dyes also find applications in the dyeing of paper, cardboard, and leather. researchgate.netontosight.ai

Table 1: General Properties of Sulfur Dyes

Property	Description
Solubility	Generally insoluble in water in their oxidized form. textileengineers.org
Application	Applied to cellulosic fibers from a reducing bath, typically containing sodium sulfide. wikipedia.org
Fastness	Good to excellent wash-fastness; moderate light-fastness. atamanchemicals.comtextilelearner.net
Color Range	Predominantly dark and muted shades like black, brown, and navy blue. wikipedia.orgbritannica.com
Cost	Inexpensive to manufacture, making them economically significant. atamanchemicals.comresearchgate.net
Chemical Nature	Complex, polymeric organosulfur compounds containing sulfide, disulfide, and polysulfide linkages. atamanchemicals.comwikipedia.org

Distinctive Chemical Characteristics of Leuco Sulfur Dyes in Research

Sulfur dyes in their pigmentary form are water-insoluble and lack direct affinity for textile fibers. atamanchemicals.comtextilelearner.net To be applied, they must first be converted into a water-soluble, substantive form known as the leuco form. textilestudycenter.comresearchgate.net C.I. Leuco Sulfur Brown 14 is the pre-reduced, or leuco, form of the corresponding sulfur dye.

The defining characteristic of a leuco sulfur dye is its solubility in the alkaline reducing solutions used in dye baths. p2infohouse.org This transformation is achieved through a reduction reaction, where a reducing agent like sodium sulfide breaks the disulfide (-S-S-) and polysulfide (-S_n-) linkages within the complex dye molecule to form water-soluble thiol or mercaptide groups (-SH or -SNa). atamanchemicals.comemperordye.comtiankunchemical.com This reduced, leuco form possesses an affinity for cellulosic fibers, allowing it to be absorbed onto the substrate. textilelearner.nettiankunchemical.com

Once the fiber has been impregnated with the leuco dye, the original insoluble pigment is regenerated within the fiber through an oxidation process. textilestudycenter.comtextilelearner.net This can be achieved simply by exposure to air ("airing") or by using chemical oxidizing agents. textilelearner.net This process of reduction, absorption, and subsequent oxidation is the basis for the good wash-fastness of sulfur dyes, as the large, insoluble dye molecules become physically trapped within the fiber structure. scribd.comtextilelearner.net

A key area of research and commercial development has been the production of stable, pre-reduced liquid leuco sulfur dyes. p2infohouse.orghi2000.com These products, like liquid formulations of this compound, offer simplified handling and require less reducing agent in the dyeing process. emperordye.comhi2000.com

The manufacturing process for this compound, which carries the Colour Index number 53246, involves the vulcanization of specific organic intermediates. worlddyevariety.com

Table 2: Manufacturing Data for this compound

Parameter	Details
CAS Registry No.	12262-28-1 worlddyevariety.com
Starting Materials	4-(2,4-Dinitrophenylamino)phenol or 2-(2,4-Dinitroanilino)phenol worlddyevariety.com
Process	The intermediates are heated with a sulfur source in a molten material, with the vulcanizing temperature increasing from 123°C to 160°C. worlddyevariety.com
Resulting Product	A dark brown leuco sulfur dye. worlddyevariety.com

Historical Context of Sulfur Dye Chemistry Research and Evolution

The history of sulfur dyes began with an accidental discovery in 1873, when heating sawdust with caustic soda and sulfur produced a brown colorant that could be applied to cotton. textilestudycenter.comtextileengineers.orgtextilelearner.net This first product was known as "Cachou de Laval". p2infohouse.org

The true pioneering work in the field is credited to Henri-Raymond Vidal, who in 1893 produced "Vidal blacks" by fusing paraphenylenediamine or para-aminophenol with sodium sulfide and sulfur. textilestudycenter.comtextilelearner.net Although not a commercial success, this work demonstrated that deeply colored materials could be systematically produced from aromatic compounds and sulfur sources. wikipedia.orgtextileengineers.org This was followed by significant developments, such as Kalischer's creation of Immedial Black FF in 1897 by heating 2,4-dinitro-4'-hydroxy diphenylamine (B1679370) with sodium polysulfide. textilestudycenter.comtextileengineers.org In 1896, Read Holliday & Sons introduced a range of grey, brown, and black sulfur dyes. textilestudycenter.comtextilelearner.net

Early research and production were often empirical, resulting in products with variable quality. p2infohouse.org Over time, research shifted towards using well-defined organic intermediates, which led to significant improvements in the quality, consistency, and fastness properties of sulfur dyes. researchgate.net The 20th century saw advancements in manufacturing processes to make them more efficient and environmentally sound, a trend that continues in modern research with a focus on reducing or replacing sodium sulfide in the dyeing process. textileengineers.orgresearchgate.netresearchgate.net

Chemical Structure and Intrinsic Properties Research

Elucidation of Complex Molecular Architectures in Sulfur Dyes

Sulfur dyes, including C.I. Leuco Sulfur Brown 14, are known for their highly complex and heterogeneous molecular structures. Unlike many other dye classes with well-defined chemical formulas, sulfur dyes are amorphous, high-molecular-weight compounds that are better described as mixtures of related polymeric species. Their synthesis involves a process called thionation, where aromatic amines, phenols, or nitro compounds are heated with sulfur or sodium polysulfide. This process results in large, insoluble molecules with intricate networks of sulfur-containing heterocyclic rings. The exact molecular structure of most sulfur dyes is not fully understood, presenting a significant challenge in their characterization. These dyes are colloidal materials with compositions that can vary.

The chromophore—the part of the molecule responsible for color—in sulfur dyes is intrinsically linked to the presence of various sulfur linkages. These organosulfur compounds contain a combination of sulfide (B99878) (–S–), disulfide (–S–S–), and polysulfide (–Sₙ–) bonds that connect aromatic subunits. The disulfide bridge, formed between two thiol groups, is a particularly crucial component in the structure of these dyes. The chromophoric system is built from complex heterocyclic molecules which may include thiazoles, thiazone, thianthrene, and phenothiazonethioanthrone subunits. The disulfide bonds (S-S) act as bridges, linking different chromophoric units together to form the large, polymeric structure characteristic of the insoluble dye pigment. The breaking and reforming of these disulfide bonds are central to the dyeing process.

Sulfur Linkage Type	Chemical Structure	Role in Dye Molecule
Sulfide	R-S-R'	Forms stable links within heterocyclic rings and between aromatic units.
Disulfide	R-S-S-R'	Key for polymerization; cleaved during reduction (dyeing) and reformed during oxidation (fixation).
Polysulfide	R-Sₙ-R' (n > 2)	Contributes to the complex polymeric network and color; can be unstable.

Sulfur dyes are applied to substrates like cotton in a two-step redox process. The commercial dye is a water-insoluble pigment, referred to as the oxidized state. To be applied, it must be converted into its water-soluble "leuco" form. This transformation involves a significant conformational and structural change.

Oxidized State: In its original, oxidized form, the sulfur dye exists as a large, high-molecular-weight polymer. The extensive network of disulfide and polysulfide bridges creates a rigid, non-ionic structure that is insoluble in water.

Leuco Form: The conversion to the leuco form is achieved through chemical reduction in an alkaline solution, typically using sodium sulfide (Na₂S) as the reducing agent. During this process, the disulfide (–S–S–) linkages are cleaved, breaking the polymer down into smaller components and forming thiol (–SH) groups. In the alkaline dyebath, these thiols are deprotonated to form sodium salt of thiols or thiolates (–S⁻Na⁺), which are anionic and soluble in water. These smaller, soluble leuco anions have an affinity for cellulosic fibers and can penetrate the fiber structure.

The transition from the large, insoluble polymer to smaller, soluble leuco anions represents the fundamental conformational change that enables the dyeing process. After the leuco dye is absorbed by the fiber, it is re-oxidized, typically by exposure to air or by using a chemical oxidizing agent. This step reforms the disulfide bridges, regenerating the original water-insoluble pigment, which becomes physically trapped within the fiber matrix, providing good wash-fastness.

Advanced Spectroscopic Characterization Methodologies

Due to the complex and often amorphous nature of this compound, advanced spectroscopic techniques are essential for its characterization. These methods provide insights into the dye's chromophoric system, functional groups, and surface chemistry when applied to a material.

UV-Visible (UV-Vis) spectroscopy is a key technique for studying the electronic transitions within the dye's chromophore system. The absorption of light in the ultraviolet and visible regions is what gives the dye its color. The spectrum provides information on the maximum absorption wavelength (λmax), which is characteristic of the chromophore.

Hypothetical UV-Vis Stability Data for a Sulfur Dye

Exposure Time (hours)	Absorbance at λmax (420 nm)	Chromophore Integrity (%)
0	1.00	100%
25	0.91	91%
50	0.82	82%
75	0.75	75%
100	0.68	68%

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful tool for identifying the various functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. For a complex structure like this compound, FT-IR can confirm the presence of key chemical bonds that constitute the dye molecule. Analysis of the FT-IR spectrum allows for the identification of aromatic structures, amino groups, and, crucially, sulfur-containing functional groups. The presence of specific peaks can provide structural insights and help in understanding the results of the thionation synthesis process.

Characteristic FT-IR Absorption Frequencies for Sulfur Dyes

Frequency Range (cm⁻¹)	Vibrational Mode	Corresponding Functional Group
3500-3300	N-H Stretch	Amino groups (-NH₂)
3100-3000	C-H Stretch	Aromatic rings
1620-1580	C=C Stretch	Aromatic rings
1350-1250	C-N Stretch	Aromatic amines
1240-1050	-C=S Stretch	Thio-ketone groups
700-600	C-S Stretch	Carbon-Sulfur bonds
500-400	S-S Stretch	Disulfide bonds

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive analytical technique used to determine the elemental composition and chemical (oxidation) states of elements on the surface of a material. When applied to textiles dyed with this compound, XPS provides invaluable information about the dye's chemistry on the fiber surface.

The high-resolution S (2p) spectrum is particularly informative. It can be deconvoluted to identify and quantify the different oxidation states of sulfur present. This allows researchers to distinguish between sulfide/disulfide species, which are part of the intended dye structure, and over-oxidized species like sulfates. The formation of water-soluble sulfonated fragments through oxidation is a known cause of color loss during washing. XPS analysis has shown that after-treatments can reduce the amount of these over-oxidized (S⁶⁺) species on the fiber surface, thereby improving wash fastness. The binding energy of the S (2p) peak directly correlates to the chemical state of the sulfur atom.

Typical S (2p) Binding Energies for Sulfur Species in Dyed Textiles

Binding Energy (eV)	Sulfur Species	Significance
~161.0 - 162.2	Sulfide (S²⁻)	Represents sulfur bonded in a reduced state, e.g., metal sulfides.
~163.3 - 164.0	Disulfide/Polysulfide (-S-S-)	Core component of the insoluble sulfur dye chromophore.
~168.0 - 169.0	Sulfate (B86663) (SO₄²⁻) / Sulfone (SO₂-C)	Indicates over-oxidation of the dye, potentially leading to color loss.

Theoretical Chemistry and Computational Modeling of Molecular Behavior

The application of theoretical chemistry and computational modeling provides significant insights into the behavior of dye molecules at a molecular level. These methods are crucial for understanding the fundamental principles governing their properties and reactivity. For sulfur dyes, computational approaches can elucidate the complex structures and the changes they undergo during the dyeing process. However, specific computational data for this compound is scarce.

Reaction Pathway Simulations for Redox Transformations

The application of sulfur dyes involves a critical redox cycle: the insoluble pigment is reduced to a water-soluble "leuco" form for application to a substrate, followed by oxidation back to the insoluble form to fix the color. alfa-chemistry.comp2infohouse.orgemperordye.com Reaction pathway simulations can model these transformations, providing insights into the reaction mechanisms, transition states, and energy barriers involved.

For sulfur dyes, the reduction process involves the cleavage of disulfide bonds to form thiolate groups, which renders the molecule soluble. researchgate.netoaji.net The subsequent oxidation reforms these linkages. p2infohouse.org Computational simulations could, in principle, map out the energy landscape of these redox processes, identifying the most probable pathways and intermediates. This understanding is crucial for optimizing the dyeing process, for instance, by determining the optimal redox potential for dye uptake and fixation. acs.orgnih.gov Studies on C.I. Sulfur Black 1 have explored its redox behavior, highlighting the complexity arising from multiple reducible sites within its structure. researchgate.netoaji.net However, specific simulations detailing the redox transformation pathways for this compound are not documented in the available literature.

Interactive Data Table: Hypothetical Redox Reaction Parameters

This table illustrates the kind of data that could be generated from reaction pathway simulations for the reduction of a sulfur dye. The values are hypothetical and for demonstrative purposes.

Reaction Step	Calculated Activation Energy (kJ/mol)	Description
Disulfide Bond Cleavage (Step 1)	45	Energy barrier for the initial reduction of a disulfide link to form thiolates.
Quinone-imine Reduction	30	Energy barrier for the reduction of another functional group within the chromophore.
Conformational Change of Leuco Form	15	Energy required for the reduced molecule to adopt a more stable conformation in solution.

Synthesis and Derivatization Research

Methodologies for the Synthesis of C.I. Leuco Sulfur Brown 14

The synthesis of this compound is a multi-step process that begins with specific aromatic precursor compounds and involves carefully controlled reaction conditions to achieve the desired dye. The core of the synthesis is the thionation process, followed by reduction to obtain the leuco form.

The primary aromatic precursors for the synthesis of this compound are either 4-(2,4-Dinitrophenylamino)phenol or 2-(2,4-Dinitroanilino)phenol. asianpubs.orggoogle.com The manufacturing process involves the vulcanization of these precursors, a process of heating with sulfur or a sulfur source, to introduce sulfur-containing linkages into the molecule. asianpubs.orgnih.gov

The reaction is typically carried out in a molten material, with the inclusion of copper sulfate (B86663) monohydrate. asianpubs.orgnih.gov The vulcanizing temperature is a critical parameter and is carefully controlled, ranging from 123°C, often with a reflux step, up to 160°C for a roasting phase. asianpubs.orgnih.gov The general principle of sulfur dye synthesis involves the reaction of aromatic compounds with a sulfur source, often sodium sulfide (B99878), in hot water or other solvents. wikipedia.org While the precise chemical reactions are often not fully understood, it is believed that for precursors containing nitro groups, the sulfide acts as a reducing agent, converting them to aniline (B41778) derivatives. These intermediates are thought to then form indophenol-containing structures that are further cross-linked through reactions with sulfur, leading to the final high-molecular-weight, insoluble dye. wikipedia.org

Precursor Compound	CAS Number	Key Synthesis Features
4-(2,4-Dinitrophenylamino)phenol	119-15-3	Vulcanization in molten material with copper sulfate monohydrate; Temperature range: 123°C (reflux) to 160°C (roasting). asianpubs.orgnih.gov
2-(2,4-Dinitroanilino)phenol	6358-16-3

Table 1: Aromatic Precursor Compounds for this compound Synthesis.

The thionation, or sulfurization, process is central to the formation of sulfur dyes and involves heating aromatic amines or phenols with sulfur or sodium polysulfide. emperordye.com The optimization of this process is crucial for achieving the desired color, yield, and fastness properties. Key parameters that are typically optimized in sulfur dye synthesis include the ratio of sulfur to the aromatic precursor, the concentration of sodium sulfide, the reaction temperature, and the duration of the fusion cycle. These factors influence the extent of sulfur incorporation and the formation of the complex chromophoric system.

Following thionation, the resulting sulfur dye is insoluble in water and must be converted to its leuco form to be applied to textiles. wikipedia.orgresearchgate.net This reduction step is typically achieved using a reducing agent in an alkaline medium. wikipedia.orgresearchgate.net Sodium sulfide is a common reducing agent for this purpose. dyestuffscn.com The optimization of the reduction process involves controlling the concentration of the reducing agent and the pH of the dye bath. researchgate.net An insufficient amount of reducing agent can lead to incomplete reduction and poor dye solubility, while an excess can sometimes negatively impact the final color yield. researchgate.netcore.ac.uk The temperature of the reduction bath also plays a role, with higher temperatures generally increasing the rate of reduction. dyestuffscn.com For some sulfur dyes, alternative reducing agents like glucose are being explored to create more environmentally friendly dyeing processes. google.com

Process	Key Optimization Parameters	General Impact on Synthesis
Thionation	Sulfur-to-precursor ratio, Sodium sulfide concentration, Temperature, Reaction time	Affects color, yield, and fastness properties by controlling sulfur linkage formation.
Reduction	Reducing agent concentration (e.g., Sodium Sulfide), pH, Temperature	Determines the efficiency of converting the insoluble dye to its water-soluble leuco form for dyeing. researchgate.netdyestuffscn.com

Table 2: General Optimization Parameters in Sulfur Dye Synthesis.

Synthesis of Water-Soluble and Reactive Sulfur Dye Derivatives

To overcome the inherent insolubility of sulfur dyes and to enhance their reactivity towards textile fibers, research has focused on the synthesis of their water-soluble and reactive derivatives.

A common strategy to impart water solubility to sulfur dyes is the introduction of thiosulfonate groups (-S-SO3Na). emperordye.com This is typically achieved by treating the parent sulfur dye with sodium sulfite (B76179) or sodium bisulfite. emperordye.com This chemical modification results in a water-soluble product that can be more readily handled and applied. emperordye.com Another approach involves reacting the leuco form of the sulfur dye with compounds that introduce hydrophilic moieties. For instance, reacting a sulfur dye with 3-chloro-2-hydroxypropyltrimethylammonium chloride can yield a water-solubilized cationic dye. mdpi.com

To create reactive sulfur dyes that can form covalent bonds with fibers like cotton, reactive groups such as vinyl sulfones are incorporated into the dye structure. wikipedia.org The vinyl sulfone group, often in a protected form like a [2-(sulfooxy)ethyl]sulfonyl group, can be introduced via an aromatic amine precursor that is then used to build the dye molecule. wikipedia.org Under alkaline dyeing conditions, the protected group is eliminated to form the reactive vinyl sulfone, which can then react with the hydroxyl groups of cellulosic fibers. wikipedia.org

Derivative Type	Strategy for Incorporation	Resulting Property
Water-Soluble	Treatment with sodium sulfite/bisulfite to form thiosulfonate groups. emperordye.com	Enhanced solubility in water for easier application.
Reactive	Incorporation of vinyl sulfone groups (often in a protected form) into the dye structure. wikipedia.org	Ability to form covalent bonds with fibers, leading to improved wash fastness.

Table 3: Strategies for Derivatization of Sulfur Dyes.

The formulation of leuco sulfur dyes is critical for their successful application on various substrates, particularly cellulosic fibers like cotton. The dyeing process with leuco sulfur dyes typically involves four main stages: reduction of the dye, absorption of the leuco dye by the fiber, oxidation of the dye back to its insoluble form within the fiber, and post-treatment. dyestuffscn.com

For exhaust dyeing of cotton, the dye bath formulation includes the leuco sulfur dye, an electrolyte such as sodium chloride to promote dye exhaustion, and is maintained at an elevated temperature to enhance the dyeing rate and levelness. dyestuffscn.comp2infohouse.org The concentration of the dye and electrolyte, the liquor-to-goods ratio, and the dyeing temperature and time are all important parameters that are optimized for specific shades and fabric types. scribd.com

Continuous dyeing processes, such as the pad-steam method, require different formulations. In this method, the fabric is padded with a solution containing the reduced sulfur dye and then steamed to fix the dye. nih.gov The formulation for continuous dyeing must ensure even application and rapid fixation of the dye. justia.com After dyeing, an oxidation step is necessary to develop the final color and ensure the insolubility of the dye within the fiber. dyestuffscn.com This can be achieved through air oxidation or by using chemical oxidizing agents. dyestuffscn.com

Process Research and Scaling Studies for Industrial Synthesis

The industrial synthesis of sulfur dyes like this compound involves scaling up the laboratory-scale procedures to large-scale production. This requires careful consideration of reaction kinetics, heat and mass transfer, and process control to ensure consistent product quality and safe operation. The thionation reaction, in particular, is often exothermic and requires robust temperature control to prevent runaway reactions and to ensure the desired dye characteristics are achieved.

The equipment used for industrial sulfur dye production is typically made of materials resistant to the corrosive nature of the reactants, such as stainless steel. core.ac.uk The process often involves large, agitated reaction vessels for the thionation and reduction steps, followed by filtration and drying equipment to isolate the final product. google.com

Reaction Mechanisms and Chemical Dynamics Research

Detailed Mechanisms of Reduction and Oxidation Processes

The core of sulfur dyeing technology lies in the reversible reduction and oxidation of the dye molecule. The parent sulfur dye is a water-insoluble pigment. p2infohouse.orgalfa-chemistry.comblogspot.com To be applied to a substrate, it must first be converted into its water-soluble "leuco" form through a reduction process. textilelearner.nettiankunchemical.com This soluble form has an affinity for cellulosic fibers. textilelearner.netatamanchemicals.com Once adsorbed onto the fiber, the leuco dye is oxidized back to its original insoluble pigment form, trapping it within the fiber matrix. p2infohouse.orgalfa-chemistry.com

The fundamental reaction involves the cleavage of disulfide (-S-S-) or polysulfide (-Sₓ-) linkages within the complex dye molecule to form mercaptan or thiol groups (-SH). blogspot.comtextilelearner.netatamanchemicals.com In an alkaline solution, these thiol groups form sodium thiolate anions (-S⁻Na⁺), which are responsible for the water solubility and substantivity of the leuco dye. atamanchemicals.comemperordye.com

The general transformation can be represented as:

Reduction: Dye-S-S-Dye (Insoluble) + 2[H] → 2 Dye-SH (Soluble Leuco Form) blogspot.com

Oxidation: 2 Dye-SH (Soluble Leuco Form) + [O] → Dye-S-S-Dye (Insoluble) + H₂O blogspot.com

Sodium Sulfide (B99878) (Na₂S): This is the most traditional and widely used reducing agent for sulfur dyes. blogspot.comatamanchemicals.comdyestuffscn.com It serves a dual purpose: it acts as the reducing agent to break the sulfur linkages and as an alkali to ensure the resulting thiol groups remain in their soluble anionic form. emperordye.comdyestuffscn.com The quantity of sodium sulfide must be carefully controlled; an insufficient amount leads to incomplete dye dissolution, resulting in poor color yield and rubbing fastness, while an excess can cause over-reduction, leading to products with lower affinity for the fiber. blogspot.comatamanchemicals.com

Glucose: As an environmentally friendlier alternative, reducing sugars like glucose can be used. emperordye.comgoogle.com The reduction is typically carried out in a strongly alkaline medium (using sodium hydroxide) where glucose is an effective reducing agent. google.com This system avoids the generation of hazardous hydrogen sulfide gas and reduces the sulfur content in the effluent. emperordye.comdyestuffscn.com

Sodium Dithionite (B78146) (Na₂S₂O₄): Also known as sodium hydrosulfite, this is a more powerful reducing agent than sodium sulfide. blogspot.comemperordye.com While effective, its high reduction potential can lead to over-reduction of some sulfur dyes, which may result in lower color yields or even irreversible changes to the dye's chromophore. p2infohouse.orgblogspot.com Its use is more common for vat dyes but can be applied to certain sulfur dyes, particularly the hybrid "sulfurized vat dyes". p2infohouse.org

Table 1: Comparison of Common Reducing Agents for Leuco Sulfur Dye Generation

Reducing Agent	Chemical Formula	Typical Conditions	Advantages	Disadvantages
Sodium Sulfide	Na₂S	Alkaline, elevated temperature (~80-95°C)	Cost-effective, traditional method, acts as its own alkali. atamanchemicals.cominflibnet.ac.in	Produces toxic H₂S gas, high sulfur content in effluent, unpleasant odor. dyestuffscn.com
Glucose	C₆H₁₂O₆	Strongly alkaline (NaOH), elevated temperature	Eco-friendly, sulfide-free, odorless. emperordye.comgoogle.com	Requires a separate alkali (NaOH), may be less efficient for some dyes.
Sodium Dithionite	Na₂S₂O₄	Alkaline, controlled temperature	Powerful reducing agent. blogspot.com	Can cause over-reduction, lower color yield, less stable in solution. p2infohouse.orgblogspot.com

After the anionic leuco dye is adsorbed by the substrate, it is fixed by an oxidation step that regenerates the insoluble parent dye. textilelearner.netdyestuffscn.com This process is crucial for achieving the final shade and fastness properties.

Kinetics: The rate of oxidation depends on the oxidizing agent, temperature, and pH.

Air Oxidation: Simply exposing the dyed material to the atmosphere is a common method. textilelearner.net However, it can be slow and sometimes incomplete, particularly for heavier shades.

Chemical Oxidation: For more rapid and complete fixation, chemical oxidizing agents are used. Common examples include sodium dichromate, sodium bromate, and hydrogen peroxide. p2infohouse.orgatamanchemicals.com The kinetics of these reactions are generally faster than air oxidation. The selection of an oxidant is critical, as some can damage the dye or the fiber. For instance, some sulfur blues can be over-oxidized, while some red-browns are difficult to oxidize fully without powerful agents. p2infohouse.org The oxidation of sulfide species is thermodynamically favorable but can be kinetically slow without catalysts or potent oxidants, as the initial electron transfer steps can be unfavorable. nih.gov

Substantivity and Interaction with Cellulosic Substrates

The ability of the leuco form of C.I. Leuco Sulfur Brown 14 to dye cellulosic fibers like cotton is due to its substantivity, or affinity, for the substrate. textilelearner.netatamanchemicals.com The leuco dye anions are large molecules that exhibit an affinity for the cellulose (B213188) polymer chains. textilelearner.net

The dyeing process involves two main stages: adsorption onto the fiber surface and subsequent diffusion into the fiber interior. p2infohouse.org

Adsorption: The water-soluble, anionic leuco dye molecules are attracted to the surface of the cellulosic fibers. tiankunchemical.comtechno-press.org This initial uptake is an equilibrium process. While the exact forces are complex, they are thought to involve van der Waals forces and potentially hydrogen bonding between the dye molecules and the cellulose chains. The adsorption process for anionic dyes onto various substrates is often described by models like the Langmuir or Freundlich isotherms, which relate the concentration of the dye in the solution to the amount adsorbed on the solid substrate at equilibrium. tuiasi.roresearchgate.net

Diffusion: Following adsorption, the dye molecules move from the fiber surface into the amorphous regions of the cellulose structure. p2infohouse.org The rate of diffusion is a key factor in determining the time required for dyeing and achieving good penetration and levelness. This process is influenced by temperature, dye molecule size, and the presence of electrolytes.

Both electrolytes and temperature are critical parameters for controlling the dyeing process and achieving the desired outcome.

Influence of Electrolytes: Cellulosic fibers acquire a negative surface charge in water. This creates an electrostatic repulsion with the anionic leuco dye, hindering its approach to the fiber surface. researchgate.net Electrolytes, such as sodium chloride (NaCl) or sodium sulfate (B86663) (Na₂SO₄), are added to the dyebath to overcome this repulsion. atamanchemicals.comresearchgate.net The cations (Na⁺) from the salt neutralize the negative charge on the fiber surface, reducing the electrostatic barrier and promoting the exhaustion (adsorption) of the dye onto the fiber. researchgate.netsemanticscholar.org Increasing the electrolyte concentration generally increases the rate and extent of dye uptake. researchgate.net

Influence of Temperature: Temperature has a significant impact on dyeing dynamics.

Rate of Dyeing: Increasing the temperature increases the kinetic energy of the dye molecules, which accelerates their rate of diffusion from the solution into the fiber. inflibnet.ac.inresearchgate.net This allows for faster dyeing and better penetration. Most sulfur dyes are applied at elevated temperatures, often near the boil (90-95°C), to achieve a high rate of exhaustion. atamanchemicals.com

Dyeing Equilibrium: While higher temperatures increase the rate of dyeing, they can sometimes decrease the maximum dye uptake at equilibrium (i.e., lower final exhaustion). This is because the adsorption process can be exothermic. However, for sulfur dyes, the kinetic advantages of high temperature in promoting diffusion and leveling generally outweigh the slight negative effect on the equilibrium. inflibnet.ac.in

Table 2: Effect of Process Parameters on Leuco Sulfur Dyeing Dynamics

Degradation Pathways and Chemical Stability Studies

The chemical stability of sulfur dyes like this compound determines their fastness properties and potential for causing fiber damage.

One of the most significant degradation pathways involves the residual sulfur present on the dyed fabric after the dyeing process. During storage, particularly under humid and warm conditions, this sulfur can slowly oxidize in the air to form sulfuric acid (H₂SO₄). dyestuffscn.com This strong acid can then catalyze the hydrolytic cleavage of the cellulose polymer chains, leading to a loss of tensile strength known as "tendering". dyestuffscn.comdyestuffscn.com

Sulfur dyes are also known for their poor fastness to chlorine bleaching agents like hypochlorite. alfa-chemistry.comatamanchemicals.com The strong oxidizing nature of these bleaches can chemically attack the chromophore, leading to rapid color fading. researchgate.net Studies on C.I. Leuco Sulphur Black 1 have shown that laundering with detergents containing peroxide-based bleaching agents causes significant oxidation of the sulfur species on the fiber surface, leading to color loss. cellulosechemtechnol.ro

Biodegradation studies on sulfur dyes have shown that microorganisms can break down the complex structure. For instance, some fungal strains can degrade sulfur black by cleaving the polysulfide bonds through enzymatic action, eventually breaking down the aromatic rings. mdpi.com This is a critical area of research for developing bioremediation strategies for dye-contaminated wastewater. mdpi.com

Research on Oxidative Degradation of Sulfur Linkages

Sulfur dyes, including this compound, are characterized by the presence of sulfur linkages, such as disulfide (-S-S-) and polysulfide (-S-Sₙ-S-) bonds, within their complex molecular structures. textilelearner.netresearchgate.net These linkages are integral to the chromophore and are susceptible to oxidative degradation, a process that can be initiated by exposure to atmospheric oxygen, chemical oxidants, or microbial action. mdpi.comresearchgate.net

The oxidative degradation of sulfur linkages in dyes like this compound is a critical area of research due to its impact on the dye's colorfastness and stability. The process generally involves the cleavage of the sulfur-sulfur bonds. This can lead to the formation of smaller, often less colored or colorless, molecules. p2infohouse.org The initial step in this degradation is the oxidation of the sulfide or polysulfide bridges to form higher oxidation states of sulfur, such as sulfoxides and sulfones. Further oxidation can lead to the complete cleavage of these bonds, resulting in the breakdown of the dye's polymeric structure.

Enzymatic degradation has also been a subject of study, where enzymes like manganese peroxidase can catalyze the oxidative cleavage of polysulfide bonds in sulfur dyes. mdpi.com This biological pathway begins with the cleavage of the polysulfide bonds, leading to the formation of intermediate aromatic compounds which are then further broken down. mdpi.com While this research has primarily focused on sulfur black dyes, the fundamental mechanism is applicable to other sulfur dyes, including brown variants like this compound.

Below is a table summarizing the key factors that influence the oxidative degradation of sulfur linkages in sulfur dyes, which are presumed to be relevant for this compound.

Factor	Influence on Oxidative Degradation
Oxidizing Agents	Chemical oxidants (e.g., hydrogen peroxide, dichromates) can accelerate the cleavage of sulfur linkages. textilelearner.netgoogle.com
UV Radiation	Exposure to sunlight can provide the energy to initiate and propagate oxidative reactions.
Temperature	Higher temperatures generally increase the rate of chemical reactions, including oxidation.
pH	The stability of sulfur linkages can be pH-dependent, with acidic or alkaline conditions potentially accelerating degradation.
Microbial Activity	Certain microorganisms can produce enzymes that specifically target and break down sulfur bonds in the dye molecule. mdpi.com

Mechanisms of Substrate Degradation (e.g., Tendering) Induced by Sulfur Dye Byproducts

A significant issue associated with the aging of textiles dyed with sulfur dyes is "tendering," which is the loss of tensile strength of the substrate, particularly cellulosic fibers like cotton. atamanchemicals.comtextilestudycenter.com This degradation is not caused by the dye molecule itself in its stable form, but rather by the byproducts formed during its long-term oxidative degradation.

The primary mechanism of tendering involves the gradual oxidation of sulfur atoms within the dye molecule, which are present in a reduced state, to form sulfuric acid (H₂SO₄). textilestudycenter.com This process occurs over time, especially under conditions of high humidity and temperature. The presence of excess free sulfur in the dyed fabric can also contribute to this phenomenon. atamanchemicals.com

The sulfuric acid generated is a strong acid that catalyzes the hydrolytic cleavage of the glycosidic bonds in the cellulose polymer chains of the cotton fibers. textilestudycenter.com This hydrolysis breaks down the long cellulose molecules into shorter fragments, resulting in a significant reduction in the fiber's mechanical strength and integrity, leading to the observed tendering.

Several factors can accelerate the process of tendering in textiles dyed with sulfur dyes:

Presence of Metal Ions: Certain metal ions, such as copper and iron, can act as catalysts for the oxidation of sulfur, thereby accelerating the formation of sulfuric acid and the rate of tendering. textilestudycenter.com

Oxidizing Agents: Residual oxidizing agents from the dyeing process or exposure to environmental oxidants can promote the degradation of the dye and subsequent acid formation.

High Humidity and Temperature: These conditions favor both the oxidation of sulfur and the acid-catalyzed hydrolysis of cellulose. researchgate.net

The byproducts of this degradation process are detrimental to the textile substrate. The table below outlines the key byproducts and their effects.

Degradation Byproduct	Effect on Substrate
Sulfuric Acid (H₂SO₄)	Catalyzes the hydrolysis of cellulose, leading to a loss of fiber strength (tendering). textilestudycenter.com
Sulfur Oxides (SOₓ)	Can contribute to the acidic environment on the fiber surface, promoting hydrolysis.
Low Molecular Weight Organic Acids	Can also contribute to the acidic degradation of the substrate, although their effect is generally less pronounced than that of sulfuric acid.

Advanced Application Methodologies and Performance Enhancement Research

Research on Novel Dyeing Processes and Substrate Interactions

The core of applying leuco sulfur dyes involves a reduction-oxidation mechanism. The dye is first converted into its water-soluble leuco form using a reducing agent, allowing it to be absorbed by the fiber. Subsequent oxidation fixes the dye, reverting it to its water-insoluble state within the fiber structure. dyestuffscn.comnih.govmdpi.com Research in this area focuses on maximizing the efficiency and effectiveness of this fundamental process.

The successful application of leuco sulfur dyes across different substrates like cotton, silk, and leather hinges on the precise control of several dyeing parameters. cellulosechemtechnol.ro Key variables that are typically optimized include:

Temperature : Higher dyeing temperatures generally increase the rate of dyeing and improve the levelness and penetration of the dye into the fiber. dyestuffscn.comdyestuffscn.com

Reducing Agents : While sodium sulfide (B99878) is the conventional reducing agent, research has explored more environmentally friendly alternatives such as glucose-based reducers. researchgate.netingentaconnect.com The choice and concentration of the reducing agent are critical to properly solubilize the dye without causing over-reduction, which can diminish the final color yield for many sulfur dyes. p2infohouse.org

Electrolyte Concentration : The addition of electrolytes, such as common salt or sodium sulfate (B86663), is a standard practice to increase the substantivity of the leuco dye anion to cellulosic fibers, thereby promoting better exhaustion from the dyebath. p2infohouse.org

Alkalinity : The pH of the dyebath, managed by agents like soda ash, must be controlled. Excessive alkalinity can slow the rate of dye reduction and absorption. dyestuffscn.comdyestuffscn.com

Dye fixation is achieved during the oxidation stage, where the absorbed leuco dye is converted back into the insoluble parent pigment, trapping it within the fiber matrix. dyestuffscn.com The efficiency of this step is crucial for achieving deep shades and good fastness. Research indicates that for some sulfur dyes, the color yield can be several times higher with specific reducing systems. p2infohouse.org The final color yield is a direct result of the successful execution of the reduction, absorption, and oxidation steps, ensuring maximum dye uptake and proper fixation.

Strategies for Improving Dyeing Fastness Properties

A significant body of research is dedicated to overcoming the inherent weaknesses of sulfur dyes, such as their susceptibility to oxidative bleaches found in modern detergents. cellulosechemtechnol.roresearchgate.net While C.I. Leuco Sulfur Brown 14 possesses generally moderate to good fastness properties, advanced after-treatments can enhance its durability.

Fastness Properties of this compound

Property	Standard	Rating (Moderate Scale)	Rating (Severe Scale)
Acid Resistance	ISO	5	4
Alkali Resistance	4
Light Fastness	4
Fulling	4-5
Perspiration Fastness	3-4
Soaping
Acid Resistance	AATCC	5	4
Alkali Resistance	5-6
Perspiration Fastness	3-4

Sulfur dyes are vulnerable to fading when laundered with detergents containing activated bleaching agents due to the oxidation of the sulfur linkages in the dye molecule. acs.org A novel and effective method to counteract this is the after-treatment of dyed fabrics with lanthanide salts.

Lanthanum Triacetate Treatment : Research has demonstrated that applying a 1.0% (w/w) solution of lanthanum triacetate to sulfur-dyed cotton fabric can significantly improve its resistance to oxidative bleaching. acs.org This treatment has been shown to reduce the color change after laundering by approximately 50%. acs.org The mechanism is believed to involve the chemical stabilization of the sulfur linkages by the lanthanum ions, making them less susceptible to attack by bleaching agents. acs.org

While possessing a baseline ISO light fastness rating of 4, there are methodologies to further enhance this property. Similarly, rub fastness, particularly wet rub fastness, can be an issue due to the deposition of dye pigment particles on the fiber surface. nih.gov

Light Fastness : After-treatments with tannin-based products have been found to provide a photoprotective effect, significantly improving the light fastness of sulfur dyeings. researchgate.netingentaconnect.com

Rub Fastness : Improved rub fastness can be achieved through intensive soaping processes after dyeing to remove loosely bound surface dye. nih.gov Furthermore, after-treatments with specific cationic polymers and tannin-based agents have been shown to improve both wet and dry rub fastness. ingentaconnect.comgoogle.comrudolf.com

Cationic/Anionic Fixing Agents : Cationic fixing agents are polymeric compounds that possess a positive charge. nbinno.com When applied to fabric dyed with anionic sulfur dyes, they form an insoluble complex, effectively locking the dye in place. whiterose.ac.ukresearchgate.net This significantly reduces dye bleeding during washing.

Tannin-Based Products : Tannins are naturally occurring, environmentally friendly compounds. researchgate.netingentaconnect.com When used as an after-treatment, products such as Bayprotect CL act as antioxidants, protecting the dye from oxidative damage and improving wash, light, and rub fastness. cellulosechemtechnol.roresearchgate.netingentaconnect.com

Sequential Cation-Tannin Systems : A highly effective modern approach involves a two-stage process. First, a cationic fixing agent (e.g., Tinofix ECO) is applied, followed by a treatment with an anionic, tannin-based product. whiterose.ac.ukresearchgate.net This sequential application creates a robust, large-molecular-size complex within the fiber, offering superior color fastness to oxidative washing compared to treatments with a cationic agent alone. researchgate.netwhiterose.ac.uk

Summary of After-Treatment Effects on Sulfur Dyes

Treatment Agent	Primary Improvement	Mechanism of Action
Lanthanum Triacetate	Oxidative Wash Fastness	Stabilizes sulfur linkages against oxidation. acs.org
Cationic Fixing Agents	Wet and Wash Fastness	Forms large, insoluble complexes with anionic dye. whiterose.ac.ukresearchgate.net
Tannin-Based Agents	Light, Wash, and Rub Fastness	Acts as an antioxidant and provides photoprotection. cellulosechemtechnol.roresearchgate.netingentaconnect.com
Sequential Cation-Tannin	Superior Oxidative Wash Fastness	Creates a highly stable, large-molecular-size complex. researchgate.netwhiterose.ac.uk

Investigation of Color Fastness to Crocking

Comprehensive data specifically detailing the color fastness to crocking for this compound is not extensively available in current research literature. However, general fastness properties have been documented, providing a baseline for performance expectations. Research on the broader class of sulfur dyes, particularly dark shades like C.I. Sulphur Black 1, indicates that these dyes can present challenges with wet crocking fastness. arcjournals.orgnih.gov

Sulfur dyes, in their final form on the textile, exist as insoluble pigments. nih.gov During the re-oxidation phase of dyeing, a small quantity of these dye pigments can be deposited on the fiber surface. nih.gov These loosely bound particles are a primary cause of poor rub fastness, especially under wet conditions. nih.gov Studies on C.I. Sulphur Black 1 show that while dry crocking fastness is often good, wet crocking ratings can be unacceptably low, sometimes falling to a level of 1-2 on the grey scale for staining. arcjournals.org

Intensive washing and soaping are standard post-dyeing measures to remove these surface-bound pigments and improve fastness. nih.gov Research has explored the use of finishing agents, such as polyacrylic and polyurethane polymers, as after-treatments to enhance crocking fastness, although with mixed results for sulfur dyes. arcjournals.org While these treatments can form a film on the fabric surface, they have not shown significant improvement in the wet crocking fastness of sulfur-dyed fabrics. arcjournals.org

Table 1: General Fastness Properties of this compound

Fastness Test	ISO Rating	AATCC Rating
Acid Resistance	5	5
Alkali Resistance	4	4
Light Fastness	4	5-6
Fulling	4	---
Perspiration Fastness	4-5	---

Note: Specific crocking fastness data is not provided in the source.

Innovation in Reducing Agent Systems for Sustainable Dyeing

The environmental impact of conventional reducing agents used in sulfur dyeing, such as sodium sulfide, has driven significant research into sustainable alternatives. nih.govresearchgate.net Sodium sulfide is a major contributor to effluent pollution, creating issues of toxicity, unpleasant odors, and high chemical oxygen demand (COD) in wastewater. ncsu.eduresearchgate.net Innovations have centered on biodegradable and electrochemical methods to reduce the dye to its water-soluble leuco form, which is essential for fiber absorption. nih.govdyestuffscn.com

Evaluation of Ecofriendly Reducing Sugars and Non-Sulfide Alternatives

Reducing sugars have emerged as a promising, environmentally benign alternative to sodium sulfide. nih.gov Sugars like glucose and fructose (B13574) are biodegradable, non-toxic, and cost-effective, making them a sustainable option for the reduction of sulfur dyes. nih.govresearchgate.net

Studies comparing glucose with traditional agents like sodium sulfide and sodium dithionite (B78146) have shown that glucose can provide comparable, and in some cases superior, color strength and wash fastness. nih.govscispace.com Research involving the dyeing of cotton with sulfur black and brown dyes using glucose and fructose confirmed that these non-sulfide reducing agents achieve good wash fastness and comparable color strength to conventional methods. researchgate.netresearchgate.net

The effectiveness of a reducing system is often evaluated by its redox potential. Research has shown that an optimal redox potential of around -650 mV results in the maximum color strength and the lowest color loss during washing for C.I. Sulfur Black 1. nih.gov While effective, reducing sugars typically require higher temperatures (above 90°C) to achieve the optimal reduction of sulfur dyes. core.ac.uk Glucose-based systems have been shown to produce deeper shades compared to the conventional sodium sulfide method. researchgate.net

Table 2: Comparative Performance of Reducing Agents for Sulfur Dyes

Reducing Agent	Typical Redox Potential	Color Yield (K/S)	Environmental Profile	Key Findings
Sodium Sulfide	-517 mV scispace.com	Good scispace.com	High effluent pollution, toxicity researchgate.net	Traditional, effective, and inexpensive but environmentally harmful. nih.govscispace.com
Sodium Dithionite	-862 mV scispace.com	Very Good scispace.comcore.ac.uk	Generates harmful byproducts (sulphate, sulphite). scispace.com	Very high reducing power but can cause over-reduction and is difficult to control. scispace.comcore.ac.uk
Glucose	-631 mV scispace.com	Good to Very Good researchgate.netscispace.com	Biodegradable, non-toxic, eco-friendly. nih.govresearchgate.net	A promising green alternative; gives comparable or better color yield than sodium sulfide but requires high temperatures. researchgate.netscispace.comcore.ac.uk

| Fructose | Not specified | Comparable to Glucose researchgate.netresearchgate.net | Biodegradable, non-toxic, eco-friendly. nih.gov | Used effectively for dyeing sulfur brown shades, providing good fastness. researchgate.netresearchgate.net |

Cathodic and Electrochemical Reduction Methods in Dyeing Processes

Electrochemical reduction represents a clean technology approach to replace non-regenerable chemical reducing agents in dyeing processes. researchgate.netoaji.net This method uses an electric current to reduce the dye at a cathode, eliminating the need for agents like sodium sulfide or sodium dithionite and thereby offering significant ecological advantages. oaji.netresearchgate.net

The process can be conducted directly, where the dye is reduced on the surface of the cathode, or indirectly, using a redox mediator. oaji.netresearchgate.net Indirect electrolysis has shown promising results, where a mediator is reduced at the electrode and then transfers electrons to the dye particles in the solution. researchgate.net Research on C.I. Sulphur Black 1 has demonstrated that a comparable degree of dye reduction can be achieved through cathodic methods as with chemical agents. researchgate.net

A key advantage of the electrochemical process is the ability to precisely control the dyeing process by steering the redox potential of the dyebath through adjustments in the cell current. researchgate.net This allows for optimized dye reduction and uptake. researchgate.net However, the industrial application of these methods has been limited due to challenges such as higher costs and inconsistent results compared to conventional processes. researchgate.netncsu.edu

Table 3: Mentioned Compounds

Compound Name
This compound
C.I. Sulphur Black 1
Fructose
Glucose
Polyacrylic Polymers
Polyurethane Polymers
Sodium Dithionite

Environmental Impact and Sustainable Chemistry Research

Assessment of Environmental Footprint of Sulfur Dyeing Processes

The environmental footprint of sulfur dyeing is largely defined by the chemical inputs and the characteristics of the effluent generated. The process traditionally uses sodium sulfide (B99878) as a reducing agent, which is both toxic and hazardous, and generates wastewater with a complex and challenging composition. researchgate.netresearchgate.net

Wastewater from sulfur dyeing processes is a major contributor to industrial water pollution. denimsandjeans.com It is characterized by high levels of color, pH, suspended solids, salts, and a significant chemical oxygen demand (COD) and biochemical oxygen demand (BOD). d-nb.info A substantial portion of the dye, estimated at 10-50%, can be lost to the effluent during dyeing and subsequent washing stages. denimsandjeans.com

The effluent from traditional sulfur dyeing contains several key pollutants:

Unfixed Dyestuff: A significant amount of the sulfur dye does not bind to the fiber and is washed out, contributing to the high color of the wastewater. denimsandjeans.com

Sulfides: The use of sodium sulfide as a reducing agent leads to high concentrations of residual sulfides in the effluent, often ranging from 1.06 to 1.40 g/L. researchgate.net When acidified, these sulfides can release toxic hydrogen sulfide gas, which is hazardous to human health and corrosive to infrastructure. researchgate.net

Inorganic Salts: High concentrations of inorganic salts like sodium thiosulfate (B1220275) (Na₂S₂O₃), often between 284-311 g/L, are present. researchgate.net Sodium thiosulfate is a strong oxidizing agent that can cause exothermic reactions and release harmful gases like sulfur dioxide and hydrogen sulfide. researchgate.net

High pH: The dyeing process is conducted under alkaline conditions, resulting in highly alkaline wastewater. atamanchemicals.com

Residual Organics: The effluent contains various organic compounds originating from the dye structure and auxiliary chemicals. researchgate.net

The following table summarizes the typical characteristics of textile wastewater containing sulfur dyes.

Parameter	Typical Value/Range	Reference
pH	Highly Alkaline (>10)	atamanchemicals.comdergipark.org.tr
Color	High	d-nb.info
Suspended Solids (SS)	High	d-nb.info
Chemical Oxygen Demand (COD)	High	d-nb.infoacs.org
Biochemical Oxygen Demand (BOD)	High	d-nb.infoacs.org
Sulfide Concentration	1.06 - 1.40 g/L	researchgate.net
Sodium Thiosulfate	284 - 311 g/L	researchgate.net

Note: The specific values can vary significantly depending on the specific dyeing process, machinery, and dye concentration used.

When compared to other dye classes used for cellulosic fibers, such as reactive dyes, sulfur dyes present a different set of environmental challenges.

Sulfur Dyes vs. Reactive Dyes: Reactive dyes are known for their vibrant colors and strong covalent bonds with fibers. However, their fixation rates can be low, leading to a significant amount of hydrolyzed, unfixed dye in the effluent, which is also a major source of color pollution. The dyeing process for reactive dyes also requires large amounts of salt, contributing to high salinity in the wastewater. In contrast, traditional sulfur dyeing's primary environmental concern is the use of toxic sodium sulfide and the resulting sulfide-laden effluent. xcwydyes.comcolorfuldyes.com While modern advancements have introduced more eco-friendly sulfur dyes that require less water and have biodegradable formulations, the traditional process is considered less environmentally friendly than reactive dyeing due to the hazardous chemicals involved. xcwydyes.comcolorfuldyes.comtjuniwin.com

Innovations in sulfur dye chemistry are leading to the development of low-sulfide and zero-sulfide products, which utilize alternative reducing agents like glucose, significantly reducing the toxicity of the effluent. atamanchemicals.com These newer formulations aim to improve the environmental profile of sulfur dyes, making them more competitive with other dye classes from a sustainability perspective. tjuniwin.com

Advanced Wastewater Treatment and Dye Degradation Technologies

The challenging nature of sulfur dye effluent has necessitated the development of advanced treatment technologies beyond conventional biological processes. These methods aim to decolorize the effluent and degrade the complex dye molecules.

Bioremediation offers an environmentally friendly and cost-effective alternative for treating textile wastewater. nih.gov This approach utilizes microorganisms like bacteria, fungi, and algae, or their enzymes, to break down dye molecules. nih.govnih.gov

Microbial Degradation: A variety of microorganisms have been identified that can decolorize and degrade synthetic dyes. semanticscholar.org These organisms can utilize the dyes as a source of carbon or nitrogen, breaking down the complex aromatic structures into simpler, less harmful compounds. nih.gov Algae, such as Chlorella vulgaris, have shown the ability to remove nitrates, phosphates, and reduce COD in textile wastewater. scispace.com

Enzymatic Degradation with Laccase: Laccase, a multi-copper containing enzyme, is particularly promising for dye degradation. nih.gov It catalyzes the oxidation of a wide range of aromatic substrates, including many synthetic dyes. nih.govscispace.com Laccase can effectively decolorize triarylmethane, indigoid, azo, and anthraquinonic dyes. nih.gov The enzymatic treatment avoids the formation of toxic aromatic amines that can be produced during anaerobic degradation of azo dyes. nih.gov Immobilizing the laccase enzyme on supports like alumina (B75360) can enhance its stability, tolerance to inhibitors, and reusability, making the process more economically viable. nih.gov Studies have shown that immobilized laccase can significantly reduce the toxicity of dye effluents. nih.gov

The efficiency of laccase in degrading various dye types is presented in the table below.

Dye Type	Decolorization Efficiency with Laccase	Reference
Malachite Green	97%	nih.gov
Basic Red	94%	nih.gov
Acid Magenta	94%	nih.gov
Anthraquinonic Dyes	High	nih.gov
Indigo Carmine	High	nih.gov

Physicochemical methods are widely used for the treatment of dye wastewater, often in combination with biological processes. researchgate.net

Chemical Oxidation: Advanced Oxidation Processes (AOPs) are highly effective in degrading complex organic molecules like dyes. researchgate.net These processes generate highly reactive hydroxyl radicals (•OH) that can non-selectively oxidize the dye chromophores, leading to decolorization and mineralization. researchgate.net Common AOPs include Fenton's reagent (Fe²⁺/H₂O₂) and ozonation. Hydrogen peroxide, sometimes activated by transition metal catalysts, is also used for the oxidation of sulfur dyes. google.comgoogle.com

Physical Adsorption: Adsorption is a highly efficient method for removing dyes from wastewater due to its operational simplicity and cost-effectiveness. rsc.org Activated carbon is a widely used adsorbent with a high surface area and porosity, demonstrating high removal percentages for various dye types, including sulfur black (98.77%). uobaghdad.edu.iqscirp.org Other low-cost adsorbents derived from biomass, such as agricultural waste, are also being explored as sustainable alternatives. frontiersin.org

Other Physicochemical Methods: Other techniques such as coagulation-flocculation, membrane filtration (nanofiltration and reverse osmosis), and ion exchange are also employed to treat textile effluents. researchgate.netdergipark.org.tr Coagulation-flocculation, for instance, involves adding chemicals to aggregate and precipitate the dye particles for easy removal. dergipark.org.tralderbioinsights.co.uk

Circular Economy Principles in Sulfur Dye Application and Waste Management

The concept of a circular economy, which moves away from the linear "take-make-dispose" model, is increasingly being applied to the textile industry to enhance sustainability. sustainability-directory.com For sulfur dyes, this involves strategies for resource recovery, reuse, and waste minimization.

Dye and Chemical Recovery: Unlike many other dye types, sulfur dyes can be recovered from the wastewater and reused. denimsandjeans.com The effluent, which contains a significant amount of unfixed dye and chemicals, can be concentrated and used to dye lighter shades or fortified with fresh dye and chemicals to match standard shades. denimsandjeans.com Techniques like chemical flocculation can be used to sediment the dye from the wastewater, which can then be recovered and potentially reused in the dyeing process. dergipark.org.tr

Water Reuse: Implementing closed-loop systems is a key principle of the circular economy. gnest.org Advanced wastewater treatment technologies, such as membrane filtration, can treat the effluent to a quality that allows it to be reused within the dyeing facility, significantly reducing freshwater consumption. sustainability-directory.com

Process Optimization: Innovations in dyeing technology, such as waterless dyeing techniques using supercritical CO₂, represent a significant leap towards a circular model by eliminating water consumption and wastewater generation altogether. dyecoo.com While not yet specific to sulfur dyes, these technologies highlight the future direction for sustainable textile processing.

By designing dyes and processes for easier recycling and implementing closed-loop systems for dye, chemical, and water recovery, the textile industry can significantly reduce the environmental impact associated with sulfur dyes like C.I. Leuco Sulfur Brown 14. gnest.org

Chemical Recycling and Reuse of Sulfur-Dyed Textile Wasteresearchgate.net

The recycling of textile waste is a critical component of a circular economy in the textile industry. For textiles dyed with sulfur compounds, the process of recycling is complex due to the stable nature of the dye-fiber linkage. However, research has demonstrated the potential for recovering and reusing these dyes.

One promising method involves the chemical flocculation of wastewater containing sulfur dyes. dergipark.org.tr This technique separates the dye particles from the water, allowing for their collection and potential reuse. Studies have shown that dyes recovered from industrial wastewater can be reprocessed to create new dyestuffs, thereby reducing the need for virgin dye synthesis and minimizing waste. dergipark.org.trabiteks.com.tr The recovered dye sludge can be treated to reactivate the dye molecules, making them suitable for re-dyeing cotton and other cellulosic fibers. dergipark.org.tr

Another approach to textile recycling is the chemical separation of fibers from dyed fabrics. For blended textiles, which are common in the fashion industry, chemical processes are being developed to selectively dissolve one fiber type, leaving the other intact and allowing for the recovery of both the fiber and the dye. fabricarchitecturemag.com While this technology is still evolving, it holds significant promise for the comprehensive recycling of sulfur-dyed textile waste.

Key Research Findings in Chemical Recycling of Sulfur Dyes:

Research Area	Key Findings	Potential Impact
Wastewater Flocculation	Sulfur dyes can be effectively precipitated from wastewater using chemical flocculants. dergipark.org.tr	Reduces water pollution and allows for the recovery of dye materials.
Dye Reactivation	Recovered dye sludge can be chemically treated to be reused in new dyeing processes. dergipark.org.tr	Decreases the demand for new dye production and lowers the volume of textile waste.
Fiber Separation	Advanced chemical methods are being explored to separate different fiber types in blended textiles, facilitating the recycling of both fibers and dyes. fabricarchitecturemag.com	Enables a more circular approach to textile manufacturing by allowing for the reuse of multiple components of waste textiles.

Research on Reduction of Sulfide Emissions in Industrial Operationsnih.gov

A primary focus of sustainable chemistry in the context of sulfur dyeing is the reduction or elimination of sulfide emissions. The use of sodium sulfide as a reducing agent is a major source of environmental pollution associated with this class of dyes. wikipedia.org

Significant research has been conducted on alternative reducing agents that are more environmentally benign. Glucose and other reducing sugars have been identified as effective substitutes for sodium sulfide. nih.govacs.org These bio-based reducing agents are non-toxic, biodegradable, and can achieve comparable, and in some cases superior, dyeing results in terms of color strength and wash fastness. nih.gov The use of these alternatives can drastically reduce the sulfide content of wastewater, making it easier and less costly to treat. acs.org

Electrochemical methods for the reduction of sulfur dyes are also a promising area of research. wikipedia.org This technique uses an electric current to reduce the dye to its soluble leuco form, eliminating the need for chemical reducing agents altogether. While still in development for large-scale industrial applications, electrochemical reduction offers a potentially cleaner and more controlled dyeing process.

Innovations in Sulfide Emission Reduction:

Technology/Method	Description	Environmental Benefit
Alternative Reducing Agents	Replacement of sodium sulfide with non-toxic, biodegradable compounds such as glucose and other reducing sugars. nih.govacs.org	Significant reduction of sulfide in wastewater, leading to less toxic effluent.
Electrochemical Reduction	Use of an electric current to reduce the sulfur dye, avoiding the need for chemical reducing agents. wikipedia.org	Complete elimination of sulfide-based reducing agents from the dyeing process.
Process Optimization	Improving the efficiency of the dyeing process to ensure maximum dye uptake by the fabric. denimsandjeans.com	Reduces the amount of dye and chemicals in the wastewater, thereby lowering the overall pollution load.
Biodegradation	The use of microorganisms to break down sulfur dyes in wastewater. mdpi.comnih.gov	Offers a natural and sustainable method for treating textile effluents.

Future Research Directions and Emerging Paradigms

Development of Next-Generation Sulfur Dyes with Enhanced Performance and Environmental Profiles

The primary challenge in the evolution of sulfur dyes lies in mitigating their environmental impact, particularly the use of sodium sulfide (B99878) as a reducing agent, which can lead to toxic wastewater. researchgate.net Future research is intensely focused on developing next-generation sulfur dyes with improved ecological profiles and enhanced technical properties.

Key research areas include:

Novel, Eco-Friendly Chemistries: The synthesis of new sulfur dye molecules that are more readily biodegradable and have lower toxicity is a major goal. This involves exploring alternative, less hazardous raw materials and developing synthesis routes that minimize waste.

Greener Reducing Agents: A significant area of innovation is the replacement of sodium sulfide with more environmentally benign reducing agents. researchgate.net Research into electrochemical dyeing methods, which use electricity to reduce the dye, presents a promising alternative that can significantly reduce the chemical load in effluents. researchgate.net

Improved Performance Characteristics: Beyond the environmental aspect, there is a continuous drive to improve the performance of sulfur dyes. This includes enhancing their brightness, expanding the color palette, and improving their fastness properties on a wider range of textile fibers. The aim is to create dyes that can compete with other dye classes in terms of both performance and sustainability.

Research Focus	Objective	Potential Impact
New Dye Synthesis	Create sulfur dyes with lower intrinsic toxicity and better biodegradability.	Reduced environmental footprint of dyed textiles at the end of their life.
Alternative Reducing Systems	Replace sodium sulfide with greener alternatives like electrochemical methods. researchgate.net	Elimination of toxic sulfide from wastewater, leading to cleaner water discharge. researchgate.net
Enhanced Dye Properties	Improve brightness, color range, and fastness of sulfur dyes.	Increased applicability of sulfur dyes in high-performance textiles and fashion.

Integration of Digital Tools and Life Cycle Assessment (LCA) for Sustainable Dyeing Innovation

The textile industry's digital transformation is set to revolutionize dye development and application. mdpi.com Digital tools and Life Cycle Assessment (LCA) are becoming integral to creating more sustainable dyeing processes. mdpi.comgnest.org

Digital Tools for Process Optimization: Technologies such as the Internet of Things (IoT) and Artificial Intelligence (AI) can be used to monitor and optimize the dyeing process in real-time. mdpi.comresearchgate.net This leads to more efficient use of water, energy, and chemicals, thereby reducing waste and operational costs. mdpi.com For instance, IoT sensors can provide real-time data on dye uptake and fixation, allowing for precise control of dyeing parameters. mdpi.com

Life Cycle Assessment (LCA): LCA is a powerful tool for evaluating the environmental impact of a product throughout its entire life cycle, from raw material extraction to final disposal. cetjournal.itaidic.it By integrating LCA into the development of new sulfur dyes and dyeing processes, researchers can identify and mitigate potential environmental hotspots early on. gnest.org This holistic approach ensures that innovations are genuinely sustainable. gnest.orgaidic.it Digital platforms can streamline the collection and analysis of data for LCAs, making these assessments more accessible and impactful. researchgate.net

Cross-Disciplinary Research in Materials Science, Chemical Engineering, and Environmental Engineering for Dye Applications

Innovations in dye technology, particularly for established classes like sulfur dyes, increasingly depend on collaboration across multiple scientific and engineering disciplines. appleacademicpress.comstevens.edu

Materials Science: Research in materials science can lead to the development of novel textile fibers that have a higher affinity for sulfur dyes, potentially reducing the need for harsh chemicals and intensive processing conditions. Furthermore, materials scientists are exploring new applications for dyes beyond textiles, such as in energy storage systems like lithium-sulfur batteries, which could provide new markets for sulfur-based chemistries. prnewswire.comchemeurope.com

Chemical Engineering: Chemical engineers play a crucial role in designing and scaling up more sustainable and efficient dyeing processes. quora.com This includes the development of advanced reactor designs for dye synthesis and the optimization of continuous dyeing processes that minimize resource consumption.

Environmental Engineering: Environmental engineers are essential for developing effective wastewater treatment technologies to remove any residual dye and chemicals from effluents. brown.edu Their expertise is also vital in conducting comprehensive environmental impact assessments and ensuring that new dyeing technologies comply with increasingly stringent regulations. brown.edu

The synergy between these fields is expected to drive the next wave of innovation in sulfur dyes, ensuring their continued relevance in a more sustainable and technologically advanced textile industry. stevens.edu

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for C.I. Leuco Sulfur Brown 14, and how do reaction parameters influence product purity?

• Methodology : Synthesis involves heating substituted nitroanilino-phenol derivatives (e.g., o- or p-(2,4-dinitroanilino)phenol) with sodium hydroxide, followed by sulfurization using sodium sulfide and sulfur. Critical parameters include:

• Temperature : 105°C for initial condensation, 123–160°C for sulfurization (reflux vs. baking) .
• Reagents : Dextrose acts as a reducing agent, while copper sulfate may accelerate sulfurization in naphthalene-based analogs .
• Validation : Monitor reaction progress via thin-layer chromatography (TLC) and confirm purity using high-performance liquid chromatography (HPLC) .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

• Methodology :

• UV-Vis Spectroscopy : Identify absorption maxima (λ_max) in visible range (400–600 nm) to confirm chromophore stability .
• FT-IR : Detect functional groups (e.g., C-S bonds at ~600–700 cm⁻¹) and sulfur-related vibrations .
• Mass Spectrometry (MS) : Determine molecular weight and fragmentation patterns to distinguish leuco forms from oxidized derivatives .
• HPLC : Quantify impurities using reverse-phase columns with UV detection; compare retention times against synthetic standards .

Advanced Research Questions

Q. How does environmental stability (light, pH, temperature) impact the degradation pathways of this compound?

• Methodology :

• Accelerated Aging Studies : Expose samples to UV light (300–400 nm) or elevated temperatures (40–80°C) and monitor degradation via:
• Kinetic Analysis : Track colorfastness using CIELAB metrics (ΔE values) .
• Degradation Products : Identify by-products (e.g., sulfonic acids) via LC-MS and nuclear magnetic resonance (NMR) .
• pH Stability : Test dye solutions at pH 2–12; use potentiometric titrations to assess protonation effects on chromophore stability .

Q. What computational modeling approaches can predict the interaction of this compound with textile substrates?

• Methodology :

• Molecular Dynamics (MD) : Simulate dye-fiber interactions (e.g., cellulose binding) using force fields like CHARMM or AMBER .
• Density Functional Theory (DFT) : Calculate electron distribution in leuco forms to predict redox behavior during sulfurization .
• Validation : Correlate simulation results with experimental adsorption isotherms (Langmuir/Freundlich models) .

Q. How can researchers resolve contradictions in reported synthesis yields and characterization data for this compound?

• Methodology :

• Critical Literature Review : Compare protocols for reagent ratios, sulfurization duration, and purification steps .
• Reproducibility Testing : Replicate key studies with controlled variables (e.g., inert atmosphere to prevent oxidation) .
• Meta-Analysis : Use statistical tools (e.g., ANOVA) to identify outliers in published datasets and assess methodological biases .